Cas no 2383817-13-6 (5-chloro-4-fluoro-2-nitrobenzamide)

• Product Name: 5-chloro-4-fluoro-2-nitrobenzamide
• CAS No: 2383817-13-6
• MF: C₇H₄ClFN₂O₃
• MW: 218.569664001465
• CID: 6001069
• PubChem ID: 155977890
• Update Time: 2025-05-19

5-chloro-4-fluoro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-fluoro-2-nitrobenzamide
• 2383817-13-6
• EN300-22997135

• Inchi： 1S/C7H4ClFN2O3/c8-4-1-3(7(10)12)6(11(13)14)2-5(4)9/h1-2H,(H2,10,12)
• InChI Key： XVSRYDIHIUYARE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(N)=O)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 217.9894478g/mol
• Monoisotopic Mass: 217.9894478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.9Ų

Additional information on 5-chloro-4-fluoro-2-nitrobenzamide

5-Chloro-4-Fluoro-2-Nitrobenzamide: A Comprehensive Overview

5-Chloro-4-fluoro-2-nitrobenzamide, also known by its CAS number 2383817-13-6, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with chlorine, fluorine, and nitro groups. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 5-chloro-4-fluoro-2-nitrobenzamide involves a series of carefully controlled reactions. Typically, the starting material is benzamide, which undergoes sequential substitution reactions to introduce the chlorine, fluorine, and nitro groups at specific positions on the aromatic ring. The exact synthesis pathway may vary depending on the desired regioselectivity and yield optimization. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production processes for this compound.

One of the most notable applications of 5-chloro-4-fluoro-2-nitrobenzamide is in the pharmaceutical industry. Its structure makes it an excellent candidate for drug development, particularly in targeting specific enzymes or receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways. Researchers are actively exploring its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 5-chloro-4-fluoro-2-nitrobenzamide has found utility in agrochemicals. Its ability to interact with plant enzymes makes it a promising candidate for herbicides or fungicides. Recent research has highlighted its effectiveness in inhibiting key enzymes involved in plant metabolism, potentially offering a new avenue for crop protection.

The electronic properties of 5-chloro-4-fluoro-2-nitrobenzamide also make it an interesting material for optoelectronic applications. The presence of electron-withdrawing groups such as chlorine, fluorine, and nitro enhances the compound's conjugation and charge transport capabilities. This makes it a potential candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic devices. Ongoing studies are focusing on optimizing its electronic properties to improve device performance.

The environmental impact of 5-chloro-4-fluoro-2-nitrobenzamide is another area of active research. While it offers numerous benefits, its potential toxicity and biodegradability need to be thoroughly assessed to ensure safe handling and disposal. Recent studies have employed advanced analytical techniques to evaluate its environmental fate and toxicity profile, providing valuable insights into its eco-friendly applications.

In conclusion, 5-chloro-4-fluoro-2-nitrobenzamide, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research and industrial development. Its applications span across pharmaceuticals, agrochemicals, materials science, and environmental studies. As researchers uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern technologies.